S-(2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-2-oxoethyl) ethanethioate

• IUPAC Name: S-[2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino]-2-oxoethyl] ethanethioate
• InChI: InChI=1S/C13H11ClN2O2S2/c1-8(17)19-7-12(18)16-13-15-11(6-20-13)9-2-4-10(14)5-3-9/h2-6H,7H2,1H3,(H,15,16,18)
• InChI Key: GFKMPICGASAVBR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC(=O)NC1=NC(=CS1)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H11ClN2O2S2
• Molecular Weight: 326.8 g/mol

Description

S-(2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-2-oxoethyl) ethanethioate is a synthetic compound that has been extensively studied due to its potential applications in scientific research. This compound is commonly referred to as CTK7A, and it belongs to the class of thiazole compounds. CTK7A has shown promising results in various scientific studies, and its unique chemical structure makes it a valuable tool for researchers in different fields.

Scientific Research Applications

Antimicrobial Activity

. This makes them potentially useful in the development of new antimicrobial drugs.

Anticancer Activity

. .

Anti-Inflammatory Activity

. This suggests that the compound could potentially be used in the treatment of inflammatory conditions.

Antiviral Activity

. This suggests potential applications in the development of antiviral drugs.

Neuroprotective Activity

. This suggests potential applications in the treatment of neurological disorders.

Antioxidant Activity

. This suggests potential applications in the prevention of oxidative stress-related diseases.

Anticonvulsant Activity

. This suggests potential applications in the treatment of seizure disorders.

Antifungal Activity

. This suggests potential applications in the treatment of fungal infections.

Mechanism of Action

Target of action

They are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, and antineoplastic drugs .

Mode of action

Thiazole derivatives are known to interact with multiple receptors, which can lead to various biological activities .

Biochemical pathways

Without specific information on “2-(ACETYLSULFANYL)-N-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]ACETAMIDE”, it’s difficult to say which biochemical pathways it affects. Thiazole derivatives are known to affect a wide range of biological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole derivatives, in general, have been found in many drug molecules, suggesting they may have favorable pharmacokinetic properties .

Result of action

Thiazole derivatives have been associated with a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Action environment

The stability and efficacy of thiazole derivatives can be influenced by factors such as ph, temperature, and the presence of other molecules .